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Compound of Interest

Compound Name: Futoamide

Cat. No.: B1256265 Get Quote

Despite a comprehensive literature review, detailed information regarding the history, biological

activity, and mechanism of action of futoamide remains largely unavailable in published

scientific research. Futoamide, identified as (E,E)-Futoamide, is a natural product found in the

plant Piper longum, commonly known as long pepper. Its chemical formula is C18H23NO3, and

its IUPAC name is (2E,6E)-7-(1,3-benzodioxol-5-yl)-N-isobutyl-2,6-heptadienamide.

While the chemical structure of futoamide has been characterized, extensive searches of

scientific databases have not yielded any significant studies detailing its pharmacological

properties. There is a notable absence of published research on its mechanism of action,

quantitative biological data such as IC50 or EC50 values, or detailed experimental protocols

related to its activity.

Initial searches for "futoamide" were frequently confounded by results for "furosemide," a

structurally unrelated synthetic loop diuretic. This highlights the obscurity of futoamide in the

scientific community. Further targeted searches using its specific chemical name and

association with Piper longum also failed to retrieve the in-depth technical information required

for a comprehensive review.

Numerous studies on Piper longum have focused on other amide alkaloids present in the plant,

with a significant body of research dedicated to compounds like piperine. While some reports

catalog the various phytochemicals isolated from Piper longum, they do not provide specific

biological data for futoamide.
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At present, the available scientific literature is insufficient to construct an in-depth technical

guide or whitepaper on futoamide as requested. The core requirements, including a summary

of quantitative data, detailed experimental protocols, and visualizations of signaling pathways,

cannot be met due to the lack of primary research on this particular compound. Further

investigation into the biological activities of futoamide would be necessary to provide the level

of detail required by researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [Futoamide: An Obscure Natural Product with Limited
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256265#futoamide-literature-review-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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